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Cat. No.: B10765891 Get Quote

A deep dive into the cross-resistance profiles of lasalocid against other major anticoccidial

drugs, supported by comprehensive experimental data and methodologies, to guide

researchers and drug development professionals in the ongoing battle against avian

coccidiosis.

Coccidiosis, a parasitic disease of the intestinal tract caused by protozoa of the genus Eimeria,

remains a significant economic burden on the global poultry industry. The primary method of

control has been the prophylactic use of anticoccidial drugs. However, the extensive use of

these agents has inevitably led to the emergence of drug-resistant Eimeria strains,

necessitating a thorough understanding of cross-resistance patterns to inform effective control

strategies. This guide provides a comparative analysis of the cross-resistance between

lasalocid, a polyether ionophore antibiotic, and other classes of anticoccidial drugs, presenting

key experimental findings and detailed protocols.

Efficacy of Lasalocid Against Resistant Eimeria
Strains: A Quantitative Comparison
Lasalocid has demonstrated significant efficacy against Eimeria strains that have developed

resistance to other anticoccidial compounds. Controlled battery experiments have consistently

shown that lasalocid can effectively manage infections by strains resistant to both chemical

and other ionophore anticoccidials.
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A pivotal study investigating Eimeria tenella strains resistant to various known anticoccidials

revealed that lasalocid, administered in feed at a concentration of 0.0075%, was highly

effective.[1] Lasalocid-medicated chicks exhibited significantly better weight gain, improved

feed conversion, lower lesion scores, and reduced mortality compared to infected,

unmedicated controls and groups treated with the anticoccidials to which the E. tenella strains

were resistant.[1]

Below is a summary of the comparative efficacy of lasalocid against E. tenella strains resistant

to other common anticoccidials:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1153374/
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1153374/
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resistant Strain

To
Parameter

Infected

Unmedicated

Control

Resistant Drug

Treatment

Lasalocid

(0.0075%)

Treatment

Sulfaquinoxaline Mortality (%) High High Low (P ≤ 0.05)

Weight Gain Low Low High (P ≤ 0.05)

Feed Conversion Poor Poor
Efficient (P ≤

0.05)

Lesion Score Severe Severe Low (P ≤ 0.05)

Nicarbazin Mortality (%) High High Low (P ≤ 0.05)

Weight Gain Low Low High (P ≤ 0.05)

Feed Conversion Poor Poor
Efficient (P ≤

0.05)

Lesion Score Severe Severe Low (P ≤ 0.05)

Zoalene Mortality (%) High High Low (P ≤ 0.05)

Weight Gain Low Low High (P ≤ 0.05)

Feed Conversion Poor Poor
Efficient (P ≤

0.05)

Lesion Score Severe Severe Low (P ≤ 0.05)

Amprolium Mortality (%) High High Low (P ≤ 0.05)

Weight Gain Low Low High (P ≤ 0.05)

Feed Conversion Poor Poor
Efficient (P ≤

0.05)

Lesion Score Severe Severe Low (P ≤ 0.05)

Clopidol Mortality (%) High High Low (P ≤ 0.05)

Weight Gain Low Low High (P ≤ 0.05)

Feed Conversion Poor Poor
Efficient (P ≤

0.05)
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Lesion Score Severe Severe Low (P ≤ 0.05)

Data synthesized from studies demonstrating lasalocid's efficacy against various resistant E.

tenella strains.[1][2]

Furthermore, comparative studies with other ionophores have shown inconsistent cross-

resistance. While some level of cross-resistance between ionophores with similar modes of

action can occur, lasalocid has been reported to control some coccidial strains that are not

well-controlled by monensin or narasin.[3][4] Conversely, a strain readily controlled by

monensin and narasin was not as effectively controlled by lasalocid, highlighting the complex

nature of ionophore resistance.[4]

Experimental Protocols
To ensure the reproducibility and validation of cross-resistance studies, detailed experimental

methodologies are crucial. The following outlines a standard protocol for evaluating the efficacy

of anticoccidials in battery cage trials.

Parasite Strains and Propagation
Strain Selection: Field isolates of Eimeria species are obtained from commercial poultry

farms. Strains with known resistance to specific anticoccidials are selected for cross-

resistance studies.

Propagation: Coccidia-free chickens are orally inoculated with the selected Eimeria oocysts.

Feces are collected, and oocysts are isolated, purified, and sporulated for use in

experimental infections.[5]

Experimental Animals and Housing
Animals: Day-old, coccidia-free broiler chickens are used.

Housing: Birds are housed in wire-floored battery cages to prevent reinfection from litter.

Feed and water are provided ad libitum.

Diet and Medication
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Basal Diet: A nutritionally complete, unmedicated starter ration is used as the basal diet.

Medication: The test anticoccidial (e.g., lasalocid) and the comparative drugs are

incorporated into the basal diet at their recommended concentrations. Medicated feed is

provided to the respective treatment groups, typically starting 24 hours before experimental

infection and continuing for the duration of the study.

Experimental Design and Infection
Groups: A typical design includes:

Uninfected, unmedicated control

Infected, unmedicated control

Infected, lasalocid-medicated

Infected, medicated with the drug to which the strain is resistant

Infection: Each bird in the infected groups is orally inoculated with a standardized dose of

sporulated Eimeria oocysts.

Data Collection and Analysis
Parameters: The primary parameters measured include:

Weight Gain: Calculated as the difference between the final and initial body weights.

Feed Conversion Ratio (FCR): Total feed consumed divided by the total weight gain.

Mortality: Recorded daily.

Lesion Scoring: On a specific day post-infection (e.g., day 5 or 7), a subset of birds from

each group is euthanized, and intestinal lesions are scored on a scale of 0 to 4 (0 =

normal, 4 = most severe).

Oocyst Production: Fecal samples are collected, and the number of oocysts per gram is

determined.
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Anticoccidial Index (ACI): This composite index is often used to evaluate the overall efficacy

of a drug. It is calculated as: ACI = (Relative weight gain rate + survival rate) - (Lesion score

x 10 + oocyst value/score). An ACI value of 180 or higher indicates high efficacy, while a

value below 120 suggests ineffectiveness.[6][7]

Statistical Analysis: Data are analyzed using appropriate statistical methods, such as

Analysis of Variance (ANOVA), to determine significant differences between treatment

groups.

Visualizing Mechanisms and Workflows
To better understand the underlying principles of lasalocid's action and the experimental

processes involved in resistance studies, the following diagrams are provided.

Mechanism of Action: Ionophore Anticoccidials
Ionophores like lasalocid disrupt the normal cellular function of the Eimeria parasite by

interfering with ion transport across the cell membrane.

Parasite Cell Membrane

Parasite Cytoplasm

Lasalocid Cation (e.g., Na+, K+)Forms Lipid-Soluble Complex Ionic ImbalanceInflux into Cytoplasm

H+

Osmotic Swelling & Water Influx Cell Lysis & DeathExtracellular Space Enters Membrane

Click to download full resolution via product page

Caption: Mechanism of action of ionophore anticoccidials like lasalocid.

Experimental Workflow for Cross-Resistance Studies
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The following diagram illustrates the typical workflow for conducting a cross-resistance study in

a laboratory setting.
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Caption: Standard experimental workflow for anticoccidial cross-resistance studies.

In conclusion, the available evidence strongly indicates that lasalocid is an effective tool for

managing coccidiosis, particularly in situations where resistance to other anticoccidial drugs is

present. Its unique properties result in a lack of complete cross-resistance with many other

compounds, including some other ionophores. A thorough understanding of its efficacy profile

and the standardized protocols for its evaluation are essential for the development of

sustainable and effective coccidiosis control programs in the poultry industry.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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